Cas no 2172014-86-5 (3-{(5-ethylfuran-2-yl)methylsulfanyl}propan-1-ol)

• Product Name: 3-{(5-ethylfuran-2-yl)methylsulfanyl}propan-1-ol
• CAS No: 2172014-86-5
• MF: C₁₀H₁₆O₂S
• MW: 200.297842025757
• CID: 5800661
• PubChem ID: 165873218
• Update Time: 2025-11-01

3-{(5-ethylfuran-2-yl)methylsulfanyl}propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-{(5-ethylfuran-2-yl)methylsulfanyl}propan-1-ol
• 2172014-86-5
• EN300-1290093
• 3-{[(5-ethylfuran-2-yl)methyl]sulfanyl}propan-1-ol

• Inchi： 1S/C10H16O2S/c1-2-9-4-5-10(12-9)8-13-7-3-6-11/h4-5,11H,2-3,6-8H2,1H3
• InChI Key： SXELETXUGWODKY-UHFFFAOYSA-N
• SMILES： S(CCCO)CC1=CC=C(CC)O1

Computed Properties

• Exact Mass: 200.08710092g/mol
• Monoisotopic Mass: 200.08710092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 58.7Ų

Additional information on 3-{(5-ethylfuran-2-yl)methylsulfanyl}propan-1-ol

Introduction to 3-{(5-ethylfuran-2-yl)methylsulfanyl}propan-1-ol (CAS No. 2172014-86-5)

3-{(5-ethylfuran-2-yl)methylsulfanyl}propan-1-ol (CAS No. 2172014-86-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. This introduction aims to provide a comprehensive overview of the chemical properties, synthesis methods, biological activities, and recent research advancements related to 3-{(5-ethylfuran-2-yl)methylsulfanyl}propan-1-ol.

Chemical Structure and Properties: The molecular formula of 3-{(5-ethylfuran-2-yl)methylsulfanyl}propan-1-ol is C₁₀H₁₆O₂S, with a molecular weight of approximately 196.30 g/mol. The compound features a furan ring substituted with an ethyl group and a propyl chain containing a hydroxyl group and a sulfanyl linkage. The presence of these functional groups imparts unique chemical and physical properties to the molecule, making it an interesting candidate for further investigation.

Synthesis Methods: Several synthetic routes have been developed for the preparation of 3-{(5-ethylfuran-2-yl)methylsulfanyl}propan-1-ol. One common approach involves the reaction of 5-ethylfuran with an appropriate sulfide reagent followed by the introduction of the propyl chain with a hydroxyl group. Another method involves the use of organometallic reagents to facilitate the formation of the sulfanyl linkage. These synthetic strategies have been optimized to improve yield and purity, making the compound more accessible for research purposes.

Biological Activities: Recent studies have highlighted the diverse biological activities of 3-{(5-ethylfuran-2-yl)methylsulfanyl}propan-1-ol. One notable application is its potential as an antioxidant agent. The compound has been shown to exhibit strong scavenging activity against reactive oxygen species (ROS), which are known to contribute to various diseases such as cancer, neurodegenerative disorders, and cardiovascular diseases. Additionally, preliminary research suggests that 3-{(5-ethylfuran-2-yl)methylsulfanyl}propan-1-ol may have anti-inflammatory properties, making it a candidate for the development of new therapeutic agents.

Clinical Potential: The therapeutic potential of 3-{(5-ethylfuran-2-yl)methylsulfanyl}propan-1-ol has been explored in preclinical studies. In vitro assays have demonstrated its ability to inhibit key enzymes involved in inflammation and oxidative stress. Animal models have also shown promising results, with the compound exhibiting protective effects against tissue damage in models of ischemia-reperfusion injury and neurodegeneration. These findings suggest that 3-{(5-ethylfuran-2-yl)methylsulfanyl}propan-1-ol could be further developed as a novel drug candidate for various medical conditions.

Safety and Toxicology: Ensuring the safety and efficacy of new compounds is crucial in drug development. Preliminary toxicological studies on 3-{(5-ethylfuran-2-yl)methylsulfanyl}propan-1-ol have indicated low toxicity at therapeutic concentrations. However, more comprehensive safety assessments are necessary to fully understand its long-term effects and potential side effects. Ongoing research is focused on optimizing dosing regimens and identifying any adverse reactions that may occur during clinical trials.

FUTURE DIRECTIONS AND RESEARCH TRENDS: The future of research on 3-{(5-ethylfuran-2-y)methylsulfanyl}propan-l -ol is promising. Current efforts are directed towards elucidating its mechanism of action at the molecular level, which could provide valuable insights into its therapeutic potential. Additionally, there is growing interest in exploring combination therapies involving this compound with existing drugs to enhance treatment outcomes. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 3-{(5-Ethylfuran - 2 - yl) methylsulfanyl } propan - 1 - ol (CAS No . 2172014 - 86 - 5) strong > represents a promising compound with diverse biological activities and potential therapeutic applications . Its unique chemical structure , coupled with its demonstrated antioxidant and anti-inflammatory properties , positions it as a valuable candidate for further investigation in medicinal chemistry and pharmaceutical research . As research progresses , it is anticipated that this compound will contribute significantly to the development of new treatments for various diseases . p >